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Abstract

Potassium guaiacolsulfonate hemihydrate, identified by CAS number 78247-49-1, is an
established expectorant widely utilized in pharmaceutical formulations to alleviate cough and
chest congestion.[1][2][3] This technical guide provides a comprehensive overview of its
chemical and physical properties, synthesis, mechanism of action, and analytical
methodologies. The information is curated to support research and development activities,
offering detailed experimental protocols and quantitative data to facilitate further investigation
and application of this compound.

Chemical and Physical Properties

Potassium guaiacolsulfonate hemihydrate is a white to slightly yellow crystalline powder.[4]
It is the hemihydrate of the potassium salt of guaiacolsulfonic acid, an aromatic sulfonic acid.[5]
[6] The compound is soluble in water and also soluble in ethanol and glycerol.[4]

Table 1: Physicochemical Properties of Potassium Guaiacolsulfonate Hemihydrate
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Property Value Reference
CAS Number 78247-49-1 [7]
Molecular Formula C7H7KOs5S:0.5H20 [41[8]
Molecular Weight 251.30 g/mol [1]

White to slightly yellow
Appearance , [4]
crystalline powder

Soluble in water, ethanol, and

Solubility [4]
glycerol
Water Content Between 3.0% and 6.0% [9]
Synthesis

The synthesis of potassium guaiacolsulfonate hemihydrate typically involves the sulfonation
of guaiacol (2-methoxyphenol).[10] A general synthetic pathway is outlined below.

Experimental Protocol: Synthesis of Potassium
Guaiacolsulfonate Hemihydrate

A common method for the preparation of potassium guaiacolsulfonate involves the reaction of
guaiacol with a sulfonating agent, followed by neutralization with a potassium salt.[4]

» Sulfonation: Guaiacol is reacted with a sulfonating agent such as sulfonyl chloride.[4] The
reaction conditions, including solvent and temperature, are critical for directing the
sulfonation to the desired position on the aromatic ring.[4]

» Neutralization: The resulting guaiacolsulfonic acid is then neutralized with potassium
carbonate to form the potassium salt.[4]

 Purification: The product, potassium guaiacolsulfonate, is then isolated and purified, often
through recrystallization, to yield the hemihydrate form.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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